![molecular formula C15H20N2O B6136034 1-[4-(4-methylphenoxy)-2-butyn-1-yl]piperazine](/img/structure/B6136034.png)
1-[4-(4-methylphenoxy)-2-butyn-1-yl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[4-(4-methylphenoxy)-2-butyn-1-yl]piperazine, also known as MPBP, is a chemical compound that belongs to the class of piperazine derivatives. It is a psychoactive drug that has been used in scientific research to study the effects of serotonin receptors in the brain. The purpose of
Mechanism of Action
1-[4-(4-methylphenoxy)-2-butyn-1-yl]piperazine acts on the 5-HT1A receptor subtype by binding to it and activating it. This leads to an increase in the release of serotonin, a neurotransmitter that is involved in the regulation of mood, anxiety, and stress. The activation of this receptor subtype also leads to a decrease in the release of dopamine, a neurotransmitter that is involved in the regulation of reward and pleasure.
Biochemical and Physiological Effects:
1-[4-(4-methylphenoxy)-2-butyn-1-yl]piperazine has been found to have anxiolytic and antidepressant effects in animal studies. It has also been found to increase the release of corticotropin-releasing factor, a hormone that is involved in the regulation of the stress response. 1-[4-(4-methylphenoxy)-2-butyn-1-yl]piperazine has been found to have a low affinity for other receptor subtypes, which makes it a selective agonist of the 5-HT1A receptor subtype.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[4-(4-methylphenoxy)-2-butyn-1-yl]piperazine in lab experiments is that it is a selective agonist of the 5-HT1A receptor subtype, which makes it useful for studying the effects of this receptor subtype in the treatment of anxiety and depression. One limitation of using 1-[4-(4-methylphenoxy)-2-butyn-1-yl]piperazine in lab experiments is that it has a short half-life, which makes it difficult to study its long-term effects.
Future Directions
There are several future directions for the study of 1-[4-(4-methylphenoxy)-2-butyn-1-yl]piperazine. One direction is to study its effects on other receptor subtypes, such as the 5-HT2A receptor subtype, which is involved in the regulation of mood and cognition. Another direction is to study its effects in human subjects, to determine its potential as a treatment for anxiety and depression. Additionally, further research could be done to develop more potent and selective agonists of the 5-HT1A receptor subtype.
Synthesis Methods
The synthesis of 1-[4-(4-methylphenoxy)-2-butyn-1-yl]piperazine involves the reaction of 4-methylphenol with 1-chloro-2-butyne in the presence of sodium hydride to form 4-(4-methylphenoxy)-2-butyn-1-ol. This intermediate compound is then reacted with piperazine in the presence of a catalyst to form 1-[4-(4-methylphenoxy)-2-butyn-1-yl]piperazine.
Scientific Research Applications
1-[4-(4-methylphenoxy)-2-butyn-1-yl]piperazine has been used in scientific research to study the effects of serotonin receptors in the brain. It has been found to be a selective agonist of the 5-HT1A receptor subtype. This receptor subtype is involved in the regulation of mood, anxiety, and stress. 1-[4-(4-methylphenoxy)-2-butyn-1-yl]piperazine has been used to study the role of this receptor subtype in the treatment of anxiety and depression.
properties
IUPAC Name |
1-[4-(4-methylphenoxy)but-2-ynyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O/c1-14-4-6-15(7-5-14)18-13-3-2-10-17-11-8-16-9-12-17/h4-7,16H,8-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNDPSASGNRKGQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCC#CCN2CCNCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(4-Methylphenoxy)but-2-ynyl]piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.